Ethanone, 1-(4,5-dihydro-2-methyl-3-furanyl)-2,2,2-trifluoro-(9CI)

• CAS RN: 135351-21-2
• Molecular Formula: C7H7F3O2
• Molecular Weight: 180.12 g/mol
• IUPAC Name: 2,2,2-trifluoro-1-(5-methyl-2,3-dihydrofuran-4-yl)ethanone
• InChI: InChI=1S/C7H7F3O2/c1-4-5(2-3-12-4)6(11)7(8,9)10/h2-3H2,1H3
• InChI Key: LWQCQOLUQMKJDR-UHFFFAOYSA-N
• SMILES: CC1=C(CCO1)C(=O)C(F)(F)F
• synonyms: Ethanone, 1-(4,5-dihydro-2-methyl-3-furanyl)-2,2,2-trifluoro- (9CI)

Description

Ethanone, 1-(4,5-dihydro-2-methyl-3-furanyl)-2,2,2-trifluoro-(9CI), also known as 4,5-Dihydro-2-methyl-3-furanylidenetrifluoroacetone, is a chemical compound that has been widely used in scientific research. It is a colorless liquid with a pungent odor and is soluble in water, ethanol, and ether. This compound has gained significant attention due to its potential applications in various fields, including medicinal chemistry, organic synthesis, and material science.

Mechanism Of Action

The mechanism of action of Ethanone, 1-(4,5-dihydro-2-methyl-3-furanyl)-2,2,2-trifluoro-(9CI) has not been fully elucidated. However, it is believed to act as a nucleophile in various reactions due to the presence of the furan ring and the carbonyl group. It can also undergo various reactions such as aldol condensation and Michael addition.

Biochemical And Physiological Effects

The biochemical and physiological effects of Ethanone, 1-(4,5-dihydro-2-methyl-3-furanyl)-2,2,2-trifluoro-(9CI) have not been extensively studied. However, it has been reported to exhibit antifungal and antibacterial activity. It has also been used as a flavoring agent in the food industry.

Advantages And Limitations For Lab Experiments

One of the major advantages of Ethanone, 1-(4,5-dihydro-2-methyl-3-furanyl)-2,2,2-trifluoro-(9CI) is its ease of synthesis. It is also relatively stable and can be stored for an extended period. However, its pungent odor and potential toxicity may limit its use in some experiments.

Future Directions

There are several future directions for the use of Ethanone, 1-(4,5-dihydro-2-methyl-3-furanyl)-2,2,2-trifluoro-(9CI) in scientific research. One potential application is in the synthesis of chiral compounds for use in pharmaceuticals. It could also be used as a building block in the synthesis of novel materials with unique properties. Additionally, further studies on its biological activity could lead to the development of new antimicrobial agents.
In conclusion, Ethanone, 1-(4,5-dihydro-2-methyl-3-furanyl)-2,2,2-trifluoro-(9CI) is a versatile compound that has found applications in various fields of scientific research. Its ease of synthesis and unique properties make it a valuable reagent in organic synthesis and material science. Further studies on its biological activity could lead to the development of new antimicrobial agents.

Synthesis Methods

The synthesis of Ethanone, 1-(4,5-dihydro-2-methyl-3-furanyl)-2,2,2-trifluoro-(9CI) can be achieved through several methods. One of the most commonly used methods involves the reaction of 2,2,2-trifluoroacetophenone with 4,5-dihydro-2-methylfuran in the presence of a base such as potassium carbonate. The reaction proceeds via aldol condensation, followed by dehydration to give the desired product.

Scientific Research Applications

Ethanone, 1-(4,5-dihydro-2-methyl-3-furanyl)-2,2,2-trifluoro-(9CI) has been extensively used in scientific research due to its unique properties. It has been used as a reagent in organic synthesis, particularly in the synthesis of chiral compounds. It has also been used in the preparation of various pharmaceutical intermediates.